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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)phenol

Cat. No.: B130077

An In-depth Technical Guide on the Physical Characteristics of Guaiacol Glyceryl Ether
(Guaifenesin)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of Guaiacol Glyceryl Ether, commonly known as Guaifenesin. The information is
curated for professionals in research, science, and drug development, with a focus on
guantitative data, experimental methodologies, and visual representations of key processes.

Core Physical and Chemical Properties

Guaifenesin is a well-characterized molecule with the chemical name 3-(2-
Methoxyphenoxy)-1,2-propanediol[1][2][3]. It is widely used as an expectorant. Its physical
properties are critical for formulation development, quality control, and analytical method
development.

Data Presentation: Physicochemical Characteristics

The following table summarizes the key quantitative physical and chemical data for
Guaifenesin.
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Property Value Citations
CAS Number 93-14-1 [11[2][3][4]
Molecular Formula C10H140a4 [1112][3][4]
Molecular Weight 198.22 g/mol [1112]131[4]
White to off-white crystalline
Appearance powder; Minute rhombic [11[31[5][6]
prisms
Odor/Taste Sllight chéracteristic .odor, GlsI6]
slightly bitter aromatic taste
Melting Point 77-81 °C; 78.5-79 °C [11[31141[5]
Boiling Point 215 °C at 19 mmHg (2.53 kPa)  [1][4][5]
Density 1.18 - 1.195 g/cm3 (estimate) (11141071
pKa (Predicted) 13.53 +0.20 [11[4116]
LogP (Octanol/Water) 1.39 [1][8]
Refractive Index 1.538 - 1.555 (estimate) [L1[41071191
UV/Vis Amax 224-226 nm, 273-274 nm [2][10][11]

Mass Spec Peaks

Intense peaks at m/z: 109,
124, 198

[6]

Data Presentation: Solubility Profile
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Solvent Solubility Temperature Citations

Water 5 g/100 mL (50 g/L) 25°C [111416171

Water 40.4 mg/mL 25°C [12]

Water 259.8 mg/mL 40 °C [12]
Freely Soluble (~15

Ethanol Room Temp [2][3][10]
mg/mL)

Chloroform Soluble Room Temp [1][3]I5]

Glycerin Soluble Room Temp [11[31[5]

Propylene Glycol Soluble Room Temp [3]
~30 mg/mL (100

DMSO mg/mL with Room Temp [2][4]
heat/sonication)

DMF Soluble (~30 mg/mL) Room Temp [11121[3]
Moderately to Easily

Benzene Room Temp [11[31[5]
Soluble

Petroleum Ether Practically Insoluble Room Temp [11[31[5]

PBS (pH 7.2) ~5 mg/mL Room Temp [2]

Experimental Protocols

The determination of Guaifenesin's physical characteristics relies on standard pharmaceutical

analysis techniques.

Determination of Melting Point

The melting point is a crucial indicator of purity and is typically determined using the capillary

method.

o Sample Preparation: A small amount of finely powdered, dry Guaifenesin is packed into a

capillary tube.
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e Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

e Measurement: The sample is heated at a controlled rate. The temperature range is recorded

from the point at which the substance first begins to melt to when it becomes completely
liquid. For Guaifenesin, this is typically observed in the range of 77-81°C[1][4].

Determination of Boiling Point at Reduced Pressure

As Guaifenesin may decompose at its atmospheric boiling point, the boiling point is determined

under vacuum.

Apparatus: A distillation apparatus suitable for reduced pressure is assembled.

Procedure: The sample is heated in the distillation flask. The pressure of the system is
reduced and maintained at a constant value (e.g., 19 mmHg)[1][4][5].

Measurement: The temperature at which the liquid boils and its vapor condenses is recorded
as the boiling point at that specific pressure.

Solubility Determination

Equilibrium solubility measurement is the standard method for quantifying the solubility of a

compound in a given solvent.

Sample Preparation: An excess amount of Guaifenesin is added to a known volume of the
solvent (e.g., water, ethanol, PBS) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for a sufficient
period to ensure equilibrium is reached (typically 24-48 hours).

Separation: The saturated solution is filtered to remove any undissolved solid.

Quantification: The concentration of Guaifenesin in the clear filtrate is determined using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or
UV-Visible Spectrophotometry[8][13][14].

UV-Visible Spectrophotometry for Quantification
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This technique is frequently used for the quantitative analysis of Guaifenesin in bulk and
pharmaceutical dosage forms[10][15][16].

» Wavelength Selection (Amax): A dilute solution of Guaifenesin is scanned across the UV
spectrum (e.g., 200-400 nm) to identify the wavelengths of maximum absorbance. For
Guaifenesin, these are typically 224-226 nm and 273-274 nm[2][10][11].

o Calibration Curve: A series of standard solutions with known concentrations of Guaifenesin
are prepared. The absorbance of each standard is measured at the chosen Amax. A
calibration curve is generated by plotting absorbance versus concentration.

o Sample Analysis: The absorbance of the sample solution (of unknown concentration) is
measured under the same conditions.

o Concentration Calculation: The concentration of Guaifenesin in the sample is determined by
interpolating its absorbance value on the calibration curve.

Visualizations: Pathways and Workflows
Mechanism of Action: Expectorant Pathway

Guaifenesin's primary mechanism as an expectorant is believed to be a reflex action initiated in
the gastrointestinal tract[1]. It acts as an irritant to gastric vagal receptors, which in turn
stimulates parasympathetic reflexes leading to increased glandular secretions in the respiratory
tract. This results in a less viscous mucus that is easier to clear.
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Figure 1: Guaifenesin's reflex arc for its expectorant action.
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Experimental Workflow: UV-Vis Spectrophotometric
Assay

The following diagram illustrates a typical workflow for the quantification of Guaifenesin from a
bulk or formulated product using UV-Visible spectrophotometry, a fundamental technique in

pharmaceutical quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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